Cas no 1462320-10-0 (2-{1-(4-iodophenyl)ethylamino}propane-1,3-diol)

• Product Name: 2-{1-(4-iodophenyl)ethylamino}propane-1,3-diol
• CAS No: 1462320-10-0
• MF: C₁₁H₁₆INO₂
• MW: 321.154715538025
• CID: 5160786
• PubChem ID: 65312976
• Update Time: 2025-05-22

2-{1-(4-iodophenyl)ethylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[1-(4-iodophenyl)ethyl]amino]-
• 2-{1-(4-iodophenyl)ethylamino}propane-1,3-diol

• Inchi： 1S/C11H16INO2/c1-8(13-11(6-14)7-15)9-2-4-10(12)5-3-9/h2-5,8,11,13-15H,6-7H2,1H3
• InChI Key： SPDNJWLPAMKYAN-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1=CC=C(I)C=C1)C)CO

Additional information on 2-{1-(4-iodophenyl)ethylamino}propane-1,3-diol

Recent Advances in the Study of 2-{1-(4-iodophenyl)ethylamino}propane-1,3-diol (CAS: 1462320-10-0)

In recent years, the compound 2-{1-(4-iodophenyl)ethylamino}propane-1,3-diol (CAS: 1462320-10-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at exploring its therapeutic applications and underlying mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

The primary focus of recent studies has been on elucidating the pharmacological properties of 2-{1-(4-iodophenyl)ethylamino}propane-1,3-diol. Researchers have employed a combination of in vitro and in vivo assays to investigate its interactions with various biological targets. Notably, the compound has shown promising activity in modulating specific signaling pathways, particularly those involved in inflammatory and neurodegenerative diseases. These findings suggest its potential as a lead compound for the development of novel therapeutics.

One of the key advancements in the study of this compound has been the optimization of its synthetic route. Recent publications have detailed improved methodologies for the efficient and scalable synthesis of 2-{1-(4-iodophenyl)ethylamino}propane-1,3-diol, which is critical for further preclinical and clinical evaluations. These synthetic strategies have not only enhanced the yield and purity of the compound but have also facilitated the exploration of its structural analogs, thereby broadening the scope of its potential applications.

In addition to its pharmacological and synthetic aspects, the compound's pharmacokinetic and safety profiles have also been investigated. Preliminary studies indicate that 2-{1-(4-iodophenyl)ethylamino}propane-1,3-diol exhibits favorable bioavailability and low toxicity, making it a viable candidate for further development. However, more extensive toxicological studies are required to fully assess its safety and efficacy in human subjects.

Looking ahead, the research community is optimistic about the potential of 2-{1-(4-iodophenyl)ethylamino}propane-1,3-diol to address unmet medical needs. Ongoing studies are focused on identifying its precise molecular targets and elucidating its mechanism of action, which will be crucial for its translation into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives.

In conclusion, the latest research on 2-{1-(4-iodophenyl)ethylamino}propane-1,3-diol (CAS: 1462320-10-0) underscores its potential as a valuable tool in drug discovery. Its unique chemical structure, combined with its promising biological activities, positions it as a compound of significant interest for future therapeutic development. Continued research and collaboration will be essential to fully realize its potential and bring it closer to clinical use.